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Compound of Interest

Compound Name: 2-(Furan-2-yl)azepane

Cat. No.: B1335448

Technical Support Center: 2-(Furan-2-yl)azepane

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and storage of 2-(Furan-2-yl)azepane. Please consult your
institution's safety protocols and the manufacturer's Safety Data Sheet (SDS) for
comprehensive guidance.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2-(Furan-2-yl)azepane?
Al: 2-(Furan-2-yl)azepane is considered a hazardous substance. Key hazards include:

o Flammability: It is an extremely flammable liquid and vapor. Vapors may form explosive
mixtures with air.[1]

o Health Hazards: It is harmful if swallowed or inhaled, causes skin irritation, is suspected of
causing genetic defects, and may cause cancer. Prolonged or repeated exposure may cause
organ damage.

o Peroxide Formation: Like other furan-containing compounds, it may form explosive
peroxides upon prolonged storage, especially when exposed to air and light.[1]

Q2: What are the recommended storage conditions for 2-(Furan-2-yl)azepane?
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A2: There are slightly varying recommendations from different suppliers, which may depend on
the purity and formulation. It is crucial to follow the specific instructions provided with your
product. General best practices include:

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation
and peroxide formation.[2]

o Temperature: Recommendations vary from room temperature to refrigerated (2-8°C).[2][3]
For long-term storage, refrigeration is advisable to minimize degradation and peroxide
formation.

o Light: Keep in a dark place, protected from light, as furan compounds can be light-sensitive.

[11[2]
o Container: Keep the container tightly closed in a dry and well-ventilated place.
Q3: I've received a shipment of 2-(Furan-2-yl)azepane. What is the first thing | should do?

A3: Upon receipt, immediately move the compound to the appropriate storage location as
specified by the manufacturer. Inspect the container for any damage or leaks. Date the
container upon opening and plan to periodically test for the presence of peroxides, especially if
it will be stored for an extended period.

Q4: How should | handle 2-(Furan-2-yl)azepane during my experiments?

A4: Always handle this compound with appropriate engineering controls and personal
protective equipment (PPE).

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.

o PPE: Wear flame-retardant antistatic protective clothing, chemical-resistant gloves, and
eye/face protection.

« Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition.[1]
Use only non-sparking tools and take precautionary measures against static discharge.
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e Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
work area.

Troubleshooting Guide

Problem: | am observing inconsistent results in my experiments using 2-(Furan-2-yl)azepane
from an older batch.

Possible Cause & Solution:

o Degradation/Peroxide Formation: The compound may have degraded or formed peroxides
during storage. This is a common issue with furan-containing compounds.

o Troubleshooting Step: If safe to do so, test a small, diluted sample for the presence of
peroxides using commercially available test strips. CAUTION: Do not attempt to open a
container if peroxide formation is visibly suspected (e.g., crystal formation around the cap).

o Solution: If peroxides are present, the compound should be disposed of according to
hazardous waste protocols. For future use, ensure the compound is stored under an inert
atmosphere, protected from light, and consider purchasing smaller quantities to avoid
long-term storage.

Problem: The compound has changed color or consistency.
Possible Cause & Solution:

o Decomposition or Contamination: A change in physical appearance is a strong indicator of
chemical degradation or contamination.

o Troubleshooting Step: Do not use the compound.

o Solution: Dispose of the material following your institution's hazardous waste procedures.
Review your storage and handling procedures to prevent future occurrences.

Quantitative Data Summary
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Property Value Source
Molecular Formula C10H15NO [41[5]
Molecular Weight 165.23 g/mol [5]
Boiling Point 249.8°C at 760 mmHg [5]
Flash Point 104.9°C [5]
Storage Temperature Room Temperature [2]
2-8°C [3]

Purity >97% [3]

Experimental Protocols

Peroxide Test Protocol (Qualitative)

o Disclaimer: This is a general guideline. Always follow established laboratory safety
procedures and the specific instructions provided with your peroxide test kit.

o Work within a chemical fume hood and wear appropriate PPE.

e In a small, clean test tube, dissolve a small amount (1-2 mg) of 2-(Furan-2-yl)azepane in 1-
2 mL of a suitable solvent (e.g., isopropanol or the reaction solvent).

o Dip the peroxide test strip into the solution for the time specified by the manufacturer.

» Remove the strip and compare the color change to the provided chart to estimate the
peroxide concentration.

» Dispose of the test solution and strip as hazardous waste.

Visualizations

Caption: Logical workflow for the safe handling and storage of 2-(Furan-2-yl)azepane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. ["handling and storage recommendations for 2-(Furan-2-
ylazepane"]. BenchChem, [2025]. [Online PDF]. Available at:
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for-2-furan-2-yl-azepane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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